1-(2-(2-fluorophenoxy)acetyl)-N-(2-(methylthio)phenyl)azetidine-3-carboxamide

• IUPAC Name: 1-[2-(2-fluorophenoxy)acetyl]-N-(2-methylsulfanylphenyl)azetidine-3-carboxamide
• InChI: InChI=1S/C19H19FN2O3S/c1-26-17-9-5-3-7-15(17)21-19(24)13-10-22(11-13)18(23)12-25-16-8-4-2-6-14(16)20/h2-9,13H,10-12H2,1H3,(H,21,24)
• InChI Key: UITGOECLYPZRKA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2CN(C2)C(=O)COC3=CC=CC=C3F
• Molecular Formula: C19H19FN2O3S
• Molecular Weight: 374.4 g/mol

Description

1-(2-(2-fluorophenoxy)acetyl)-N-(2-(methylthio)phenyl)azetidine-3-carboxamide, also known as AZD9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that is used in the treatment of non-small cell lung cancer (NSCLC). This drug has shown promising results in clinical trials and has been approved by the US Food and Drug Administration (FDA) for the treatment of NSCLC patients who have developed resistance to first-line EGFR TKIs.

Scientific Research Applications

Antipathogenic Activity of Thiourea Derivatives

Thiourea derivatives, similar in complexity to the compound , have been studied for their antipathogenic activity, particularly against bacterial strains known for biofilm formation like Pseudomonas aeruginosa and Staphylococcus aureus. These studies suggest potential applications in developing antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Inhibition of Met Kinase Superfamily

Compounds designed as selective inhibitors of the Met kinase superfamily, which are important in cancer research, have been identified. Such research underscores the potential use of complex molecules in developing targeted cancer therapies (Schroeder et al., 2009).

Ion Transport and Protein Synthesis in Plants

Research involving azetidine derivatives, similar to the core structure of the compound , has explored the relationship between protein synthesis and ion transport in plants, indicating a potential application in agricultural or plant sciences (Pitman, Wildes, Schaefer, & Wellfare, 1977).

Synthesis of 2-Azetidinone Derivatives

The synthesis and pharmaceutical importance of 2-azetidinone derivatives have been documented, showing applications in developing antibacterial, antifungal, and antitubercular agents (Sharma, Samadhiya, Srivastava, & Srivastava, 2012).